(4Ar,7aS)-3,4,4a,5,7,7a-hexahydro-2H-thieno[3,4-b][1,4]oxazine 6,6-dioxide;hydrochloride

• IUPAC Name: (4aR,7aS)-3,4,4a,5,7,7a-hexahydro-2H-thieno[3,4-b][1,4]oxazine 6,6-dioxide;hydrochloride
• InChI: InChI=1S/C6H11NO3S.ClH/c8-11(9)3-5-6(4-11)10-2-1-7-5;/h5-7H,1-4H2;1H/t5-,6+;/m0./s1
• InChI Key: GSLNNHYGXQFTMN-RIHPBJNCSA-N
• Canonical SMILES: C1COC2CS(=O)(=O)CC2N1.Cl
• Isomeric SMILES: C1CO[C@@H]2CS(=O)(=O)C[C@@H]2N1.Cl
• Molecular Formula: C6H12ClNO3S
• Molecular Weight: 213.68 g/mol
• CAS RN: 2219374-13-5

Description

Molecular Structure Analysis

Scientific Research Applications

Synthetic Chemistry Applications

Compounds similar to "(4Ar,7aS)-3,4,4a,5,7,7a-hexahydro-2H-thieno[3,4-b][1,4]oxazine 6,6-dioxide hydrochloride" are often synthesized for various purposes in organic chemistry, including the development of new synthetic methodologies or the synthesis of heterocyclic compounds with potential biological activities. For example, the study by Hussein et al. explores the synthesis of polycyclic pyridines, which involves complex reactions that might be relevant to synthesizing or modifying the compound (Hussein, Abu-shanab, & Ishak, 2000).

Medicinal Chemistry and Drug Design

In medicinal chemistry, the structural motifs present in "(4Ar,7aS)-3,4,4a,5,7,7a-hexahydro-2H-thieno[3,4-b][1,4]oxazine 6,6-dioxide hydrochloride" could be of interest for the design of new drugs. The compound's structure, which includes a thieno[3,4-b][1,4]oxazine ring, might be explored for its potential interactions with biological targets. For instance, the work by Iwanami et al. on the hydrolysis of related compounds might provide insights into how such structures could be modified or degraded in biological systems, which is crucial for drug development (Iwanami, Kenjo, Nishibe, Kajiura, & Isoyama, 1964).

Material Science

Thieno[3,4-b][1,4]oxazine derivatives could also find applications in material science, particularly in the development of new materials with unique properties such as conductivity, luminescence, or stability. Research into the synthesis and characterization of new fused triazine derivatives, as conducted by Abd El-All et al., can offer a basis for understanding how similar compounds might be utilized in material science or as part of novel composites (Abd El-All et al., 2016).

Safety and Hazards

• MSDS : Detailed safety information can be found in the Material Safety Data Sheet (MSDS).

Mechanism of Action

Target of Action

The primary targets of EN300-1706093 are currently unknown. The compound is a derivative of 1,4-oxazine , a heterocyclic compound that has been studied for its potential applications in various fields . .

Mode of Action

It’s known that 1,4-oxazine derivatives can switch single-molecule junctions between a low-conducting and a high-conducting state

Biochemical Pathways

The compound is a derivative of 1,4-oxazine , which has been studied for its potential applications in various fields . .